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Drimiopsin C: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Drimiopsin C is a naturally occurring xanthone, a class of organic compounds known for their

diverse biological activities. This document provides a concise summary of the known

molecular properties of Drimiopsin C. Due to a lack of specific research on this compound,

this guide also presents a general overview of the biological activities commonly associated

with xanthones, a hypothetical experimental workflow for its isolation and characterization, and

a conceptual signaling pathway to guide future research endeavors.

Molecular Profile of Drimiopsin C
Drimiopsin C has been identified and characterized, with its fundamental molecular data

available in public chemical databases.[1][2]
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Property Value Source

Molecular Formula C₁₅H₁₂O₆ PubChem[2]

Molecular Weight 288.25 g/mol PubChem[2]

IUPAC Name
1,3,6-trihydroxy-2-methoxy-8-

methylxanthen-9-one
PubChem[2]

CAS Number 773850-90-1 Pharmaffiliates[1]

Class Xanthone MedchemExpress[3], MCE[4]

Biological Activity of Xanthones: A Proxy for
Drimiopsin C's Potential
While specific biological activities of Drimiopsin C have not been extensively reported in the

available literature, its classification as a xanthone places it in a family of compounds with a

broad spectrum of pharmacological effects.[5][6][7][8] Xanthones, in general, have been shown

to exhibit a variety of biological activities, including:

Anticancer: Many xanthones have demonstrated cytotoxic effects against various cancer cell

lines.[9]

Antimicrobial: This class of compounds has been investigated for its antibacterial and

antifungal properties.[5][6]

Anti-inflammatory: Xanthones are known to modulate inflammatory pathways.[5]

Antioxidant: The polyphenolic structure of xanthones contributes to their antioxidant

potential.[5][10]

Enzyme Inhibition: Certain xanthones have been found to inhibit enzymes such as tyrosine

kinases.[11]

The specific biological functions of Drimiopsin C would require dedicated experimental

investigation.
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Hypothetical Experimental Protocols
The following section outlines a generalized workflow for the isolation and characterization of a

xanthone like Drimiopsin C from a plant source, based on common methodologies in natural

product chemistry.[12][13][14]

Extraction and Isolation
A plausible workflow for isolating Drimiopsin C, which has been reported in Scilla scilloides,

could be as follows.[3]

Figure 1. General workflow for the extraction and isolation of a natural product.

Structural Characterization
Once isolated, the structure of the compound would be elucidated using a combination of

spectroscopic techniques:

Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H-NMR, ¹³C-NMR, 2D-NMR): To

determine the chemical structure and connectivity of atoms.[11]

Infrared (IR) Spectroscopy: To identify functional groups.

Ultraviolet-Visible (UV-Vis) Spectroscopy: To analyze the chromophoric system.

Conceptual Signaling Pathway for Investigation
Given the known activities of other xanthones, a primary area of investigation for Drimiopsin C
could be its effect on cellular signaling pathways related to inflammation and cell proliferation,

such as the MAPK/ERK or PI3K/Akt pathways.[15] The following diagram illustrates a generic

signaling cascade that could be a starting point for mechanistic studies.
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Figure 2. A conceptual signaling pathway for investigating the bioactivity of Drimiopsin C.

Conclusion and Future Directions
Drimiopsin C represents a specific molecule within the broader, pharmacologically significant

class of xanthones. While its fundamental molecular properties are established, its biological

activities and mechanism of action remain to be elucidated. The information and hypothetical

frameworks presented in this guide are intended to provide a foundation for researchers to

design and execute studies aimed at unlocking the therapeutic potential of Drimiopsin C.

Future research should focus on isolating the compound in sufficient quantities for biological

screening, followed by in-depth mechanistic studies to identify its molecular targets and

signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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